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Compound of Interest

Compound Name: 4-Chloro-3-iodophenol

Cat. No.: B1592612

Welcome to the technical support guide for the purification of crude 4-Chloro-3-iodophenol.
This document is designed for researchers, medicinal chemists, and process development
scientists who require high-purity material for their work. We will move beyond simple protocols
to explore the underlying principles and provide robust troubleshooting solutions for common
challenges encountered in the laboratory.

Section 1: Frequently Asked Questions (FAQS)

This section addresses initial questions regarding the properties and handling of 4-Chloro-3-
iodophenol, which are crucial for designing a successful purification strategy.

Q1: What are the basic physical properties of 4-Chloro-3-iodophenol?

Understanding the fundamental properties is the first step. Key characteristics are summarized
below.
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Property Value Source(s)
Molecular Formula CeHaCIIO [1112]
Molecular Weight 254.45 g/mol [1][3]
Appearance Solid at room temperature

Melting Point 73-79 °C [3]
Sensitivity Light sensitive [3]

Q2: What are the likely impurities in my crude 4-Chloro-3-iodophenol?

The composition of your crude material is highly dependent on the synthetic route. A common
synthesis involves the direct iodination of 4-chlorophenol. Potential impurities include:

e Unreacted 4-chlorophenol: The starting material for the iodination reaction.
o Di-iodinated species: Over-iodination can lead to products like 4-chloro-3,5-diiodophenol.

o Other regioisomers: Depending on the reaction conditions, small amounts of other isomers
could be formed.

» Residual reagents and solvents: Inorganic salts, acids, or solvents used during the synthesis
and workup.

Q3: What are the primary purification strategies for this compound?

For a solid organic compound like 4-Chloro-3-iodophenol, the two most effective and
common laboratory-scale purification techniques are Recrystallization and Silica Gel Column
Chromatography. The choice between them depends on the nature and quantity of the
impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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